Sodium orthovanadate, Activated
Sodium orthovanadate, Activated
Sodium orthovanadate is an alkaline phosphatase and (Na,K)-ATPase inhibitor with IC50 of 10 μM.In transient forebrain ischemia, Sodium orthovanadate rescues cells from delayed neuronal death in the hippocampal CA1 region. The neuroprotective effects of Sodium orthovanadate and IGF-1 are associated with preventing decreased Akt-Ser-473 phosphorylation in the CA1 region observed immediately after reperfusion. Akt is moderately activated in the cell bodies and dendrites of pyramidal neurons after orthovanadate treatment. The Sodium orthovanadate treatment also prevents the decrease in phosphorylation of mitogen-activated protein kinase (MAPK).In a rat model of myocardial ischemic infarction, sodium orthovanadate rescues cells from ischemia/reperfusion injuries. Post-treatment with Sodium orthovanadate reduces infarct size in a dose-dependent manner.
Brand Name:
Vulcanchem
CAS No.:
13721-39-6
VCID:
VC0000595
InChI:
InChI=1S/3Na.4O.V/q3*+1;;3*-1;
SMILES:
[O-][V](=O)([O-])[O-].[Na+].[Na+].[Na+]
Molecular Formula:
Na3VO4
Na3O4V
Na3O4V
Molecular Weight:
183.908 g/mol
Sodium orthovanadate, Activated
CAS No.: 13721-39-6
APIs
VCID: VC0000595
Molecular Formula: Na3VO4
Na3O4V
Molecular Weight: 183.908 g/mol
| CAS No. | 13721-39-6 |
|---|---|
| Product Name | Sodium orthovanadate, Activated |
| Molecular Formula | Na3VO4 Na3O4V |
| Molecular Weight | 183.908 g/mol |
| IUPAC Name | trisodium;trioxido(oxo)vanadium |
| Standard InChI | InChI=1S/3Na.4O.V/q3*+1;;3*-1; |
| Standard InChIKey | IHIXIJGXTJIKRB-UHFFFAOYSA-N |
| SMILES | [O-][V](=O)([O-])[O-].[Na+].[Na+].[Na+] |
| Canonical SMILES | [O-][V](=O)([O-])[O-].[Na+].[Na+].[Na+] |
| Description | Sodium orthovanadate is an alkaline phosphatase and (Na,K)-ATPase inhibitor with IC50 of 10 μM.In transient forebrain ischemia, Sodium orthovanadate rescues cells from delayed neuronal death in the hippocampal CA1 region. The neuroprotective effects of Sodium orthovanadate and IGF-1 are associated with preventing decreased Akt-Ser-473 phosphorylation in the CA1 region observed immediately after reperfusion. Akt is moderately activated in the cell bodies and dendrites of pyramidal neurons after orthovanadate treatment. The Sodium orthovanadate treatment also prevents the decrease in phosphorylation of mitogen-activated protein kinase (MAPK).In a rat model of myocardial ischemic infarction, sodium orthovanadate rescues cells from ischemia/reperfusion injuries. Post-treatment with Sodium orthovanadate reduces infarct size in a dose-dependent manner. |
| Synonyms | Decavanadate Metavanadate Monovanadate Orthovanadate Oxyvanadium Sodium Vanadate Vanadate Vanadate, Sodium Vanadates Vanadyl |
| PubChem Compound | 61671 |
| Last Modified | Nov 11 2021 |
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